Cas no 2227713-39-3 ((2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol)

• Product Name: (2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol
• CAS No: 2227713-39-3
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 6521179
• PubChem ID: 165781115
• Update Time: 2025-11-01

(2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol
• EN300-1977094
• 2227713-39-3

• Inchi： 1S/C9H11Cl2NO/c1-6(13)2-3-7-5-12-9(11)4-8(7)10/h4-6,13H,2-3H2,1H3/t6-/m0/s1
• InChI Key： RKXLRQZNHADJPR-LURJTMIESA-N
• SMILES： ClC1C=C(N=CC=1CC[C@H](C)O)Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol

Introduction to (2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol (CAS No. 2227713-39-3)

(2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol, with the CAS number 2227713-39-3, is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a chiral center and a dichloropyridine moiety, which contribute to its biological and chemical properties.

The synthesis of (2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol has been a subject of extensive research, with various methods being developed to achieve high enantiomeric purity. One notable approach involves the use of asymmetric catalysis, which has proven to be highly effective in producing the desired enantiomer. Recent studies have focused on optimizing these catalytic systems to enhance yield and selectivity, making the compound more accessible for large-scale applications.

In the realm of pharmaceutical research, (2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol has shown promise as a lead compound for the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, makes it a valuable candidate for drug discovery. For instance, preliminary studies have indicated that this compound exhibits potent inhibitory activity against certain kinases, which are implicated in various diseases including cancer and inflammatory disorders.

Moreover, the pharmacokinetic properties of (2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol have been investigated to assess its suitability as a drug candidate. These studies have revealed that the compound possesses favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it demonstrates good oral bioavailability and low toxicity, which are crucial factors for successful drug development.

The biological activity of (2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol has also been explored in preclinical models. In vitro assays have shown that it can effectively inhibit the growth of cancer cells by disrupting key signaling pathways. Additionally, in vivo studies using animal models have provided further evidence of its therapeutic potential. For example, administration of the compound led to significant reductions in tumor size and improved survival rates in mice with xenograft tumors.

Beyond its pharmaceutical applications, (2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol has found utility in other areas of chemical research. Its unique structure makes it an attractive building block for the synthesis of more complex molecules. Researchers have utilized this compound as a starting material for the preparation of novel ligands and catalysts, which have shown enhanced performance in various chemical reactions.

The environmental impact of (2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol is another important consideration. Studies have been conducted to evaluate its biodegradability and potential ecotoxicity. Results indicate that the compound is relatively stable under environmental conditions but does not accumulate significantly in ecosystems. This suggests that it can be used safely in industrial processes with appropriate handling and disposal practices.

In conclusion, (2S)-4-(4,6-dichloropyridin-3-yl)butan-2-ol (CAS No. 2227713-39-3) is a versatile compound with a wide range of applications in pharmaceutical and chemical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, paving the way for innovative solutions in healthcare and beyond.